4-Methyl-2-pyrrolidin-1-yl-thiazole-5-carbaldehyde

• IUPAC Name: 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C9H12N2OS/c1-7-8(6-12)13-9(10-7)11-4-2-3-5-11/h6H,2-5H2,1H3
• InChI Key: VSVLKNBDLGAADH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCCC2)C=O
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol

Description

4-Methyl-2-pyrrolidin-1-yl-thiazole-5-carbaldehyde , also known by its IUPAC name 4-methyl-2-(1-pyrrolidinyl)-1,3-thiazole-5-carbaldehyde , is a chemical compound with the molecular formula C₉H₁₂N₂OS . It has a molecular weight of approximately 196.27 g/mol . This compound belongs to the class of thiazole derivatives and exhibits interesting pharmacological properties.

Molecular Structure Analysis

The molecular structure of This compound consists of a thiazole ring fused with a pyrrolidine moiety. The presence of the aldehyde group at position 5 enhances its reactivity. The sp³-hybridized carbon atoms contribute to its stereochemistry, making it an intriguing scaffold for drug discovery .

Physical And Chemical Properties Analysis

• Stability : Store at room temperature (RT) .

Scientific Research Applications

Synthesis and Structural Analysis

New 1,3,4‐Oxadiazolecopper(II) Derivatives : This study explores the oxidative cyclization of pyridine-2-carbaldehyde thiosemicarbazone derivatives to form 1,3,4-oxadiazole derivatives, highlighting the chemical versatility and potential application of thiosemicarbazone-based compounds in synthesizing complex copper(II) derivatives with significant structural and magnetic properties (Gómez-Saiz et al., 2003).

Heterocyclic Compound Synthesis

N -BOC-4-AMINOPYRAZOLE-5-CARBALDEHYDES in Synthesis : The research demonstrates the reactivity of N -Boc-4-aminopyrazole-5-carbaldehydes with various ketones, leading to the formation of pyrazolo[4,3-b]pyridines, illustrating the compound's utility in constructing heterocyclic compounds with potential biological activity (Yakovenko et al., 2019).

Antimicrobial Activity Studies

Synthesis of Triazoles and Antimicrobial Evaluation : A study details the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide and evaluates their antimicrobial activities. This showcases the potential of structurally related compounds in developing new antimicrobial agents (Bayrak et al., 2009).

Sensor Development

Er(III) Sensor Construction Using Pyridine Derivatives : Demonstrates the application of pyridine-2-carbaldehyde derivatives in developing a highly selective Er(III) ion sensor, indicating the role of such compounds in analytical chemistry for detecting specific ions (Ganjali et al., 2007).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It is known that the pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with a variety of biological activities .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common practice in medicinal chemistry, as they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

It is known that the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Action Environment

It is known that the non-planarity of the pyrrolidine ring—a phenomenon called “pseudorotation”—can increase the three-dimensional (3d) coverage of the molecule , which could potentially influence its action in different environments.

Safety and Hazards

• Safety Data Sheet : Detailed safety information is available here.